Cas no 1481992-28-2 (1-(2-bromo-5-methoxyphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(2-bromo-5-methoxyphenyl)-2-methylpropan-2-ol
• CAS No: 1481992-28-2
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 6229840
• PubChem ID: 65327553
• Update Time: 2025-05-26

1-(2-bromo-5-methoxyphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methoxyphenyl)-2-methylpropan-2-ol
• OIDCMKJVYQBJRN-UHFFFAOYSA-N
• EN300-1899750
• SCHEMBL17385951
• AKOS014662631
• 1481992-28-2

• Inchi： 1S/C11H15BrO2/c1-11(2,13)7-8-6-9(14-3)4-5-10(8)12/h4-6,13H,7H2,1-3H3
• InChI Key： OIDCMKJVYQBJRN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CC(C)(C)O)OC

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-bromo-5-methoxyphenyl)-2-methylpropan-2-ol

Introduction to 1-(2-bromo-5-methoxyphenyl)-2-methylpropan-2-ol (CAS No. 1481992-28-2)

1-(2-bromo-5-methoxyphenyl)-2-methylpropan-2-ol, identified by its CAS number 1481992-28-2, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a brominated aromatic ring and a methyl-substituted propanol backbone, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of both bromine and methoxy functional groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's structural framework positions it as a candidate for further derivatization, enabling the exploration of diverse pharmacological properties. In recent years, there has been a growing interest in aromatic compounds with halogen substituents for their role in modulating biological pathways. The bromo group, in particular, is frequently utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry that facilitates the formation of carbon-carbon bonds. This reaction is pivotal in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs).

Additionally, the 5-methoxy moiety contributes to the compound's electronic properties, influencing its interactions with biological targets. Methoxy groups are known to exhibit both electron-donating and stabilizing effects on aromatic systems, which can be leveraged to fine-tune the binding affinity and selectivity of drug candidates. The combination of these features makes 1-(2-bromo-5-methoxyphenyl)-2-methylpropan-2-ol a promising scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that derivatives of this structure may interact effectively with enzymes and receptors involved in metabolic disorders and inflammatory diseases. For instance, virtual screening campaigns have identified analogs with inhibitory activity against targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in the pathogenesis of pain and inflammation.

In the context of drug discovery, the synthesis of 1-(2-bromo-5-methoxyphenyl)-2-methylpropan-2-ol has been optimized for scalability and efficiency. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and improving yields through catalytic processes. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have been particularly effective in constructing the desired framework with high precision. These methods align with the industry's push toward sustainable practices, ensuring that the production of such compounds remains environmentally responsible.

The pharmacological potential of this compound has not gone unnoticed by academic researchers. Several groups have reported preliminary findings on its derivatives, demonstrating promising bioactivity in vitro. For example, modifications at the methylpropan-2-ol group have led to compounds with enhanced solubility and bioavailability, critical factors for successful drug development. Furthermore, structural analogs have shown potential in modulating signaling pathways associated with neurodegenerative diseases, suggesting a broader therapeutic scope beyond traditional pain management.

The role of 1-(2-bromo-5-methoxyphenyl)-2-methylpropan-2-ol as a building block extends beyond small molecule drug discovery. Its utility in material science is also emerging, particularly in the development of functional polymers and liquid crystals. The aromatic core provides rigidity and electronic characteristics that can be tailored for specific applications, such as organic electronics or smart materials responsive to environmental stimuli.

As research progresses, the integration of high-throughput screening (HTS) technologies will likely accelerate the discovery pipeline for derivatives of this compound. HTS allows for rapid testing of large libraries against numerous biological targets, identifying lead compounds with minimal experimental effort. Coupled with artificial intelligence-driven de novo design algorithms, researchers can predict novel analogs with optimized properties before synthesizing them in the lab.

The future prospects for 1-(2-bromo-5-methoxyphenyl)-2-methylpropan-2-ol are bright, driven by its structural adaptability and functional diversity. Ongoing studies aim to elucidate its mechanism of action in vivo and assess its safety profile through preclinical trials. Collaborations between academia and industry are fostering innovation, ensuring that promising candidates like this one transition smoothly from bench to market.

In conclusion,1-(2-bromo-5-methoxyphenyl)-2-methylpropan-2-ol (CAS No. 1481992-28-2) represents a significant asset in chemical research due to its versatile structure and potential applications across multiple disciplines. Its continued exploration promises to yield valuable insights into disease mechanisms and novel therapeutic strategies.